Cas no 112043-90-0 (1,3-Benzenedi(carboxylic-13C)acid (9CI))

• Product Name: 1,3-Benzenedi(carboxylic-13C)acid (9CI)
• CAS No: 112043-90-0
• MF: C₈H₆O₄
• MW: 168.11615228653
• CID: 129508
• PubChem ID: 16213376
• Update Time: 2025-04-19

1,3-Benzenedi(carboxylic-13C)acid (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedi(carboxylic-13C)acid (9CI)
• ISOPHTHALIC-CARBOXY-13C2 ACID
• ISOPHTHALIC ACID-CARBOXY-13C2
• 1,3-BENZENE(DICARBOXYLIC ACID-13C2)
• ISOPHTHALIC-CARBOXY-13C2 ACID, 99 ATOM % 13C
• Benzene-1,3-(~13~C_2_)dicarboxylic acid
• CID 16213376
• 112043-90-0
• Isophthalic acid-(carboxy-13C2), 99 atom % 13C
• DTXSID80583907

• Inchi： 1S/C8H6O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)(H,11,12)/i7+1,8+1
• InChI Key： QQVIHTHCMHWDBS-BFGUONQLSA-N
• SMILES： O[13C](C1C=CC=C([13C](=O)O)C=1)=O

Computed Properties

• Exact Mass: 168.03331834g/mol
• Monoisotopic Mass: 168.03331834g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 341-343 °C(lit.)
• PSA: 74.60000
• LogP: 1.08300
• Solubility: Not determined

1,3-Benzenedi(carboxylic-13C)acid (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives